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Compound of Interest

Compound Name:
2-Hydroxyethyl methacrylate

phosphate

Cat. No.: B1219090 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of 2-Hydroxyethyl methacrylate phosphate, a

compound that requires careful management due to its potential hazards. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Key Safety and Hazard Information
2-Hydroxyethyl methacrylate phosphate is classified as a substance that can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation or an allergic skin reaction.

[1][2][3] It is crucial to handle this chemical with appropriate personal protective equipment and

to be aware of its properties to mitigate risks.

Quantitative Data Summary
A summary of the key quantitative data for 2-Hydroxyethyl methacrylate phosphate is

presented below for easy reference.
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Property Value Source(s)

CAS Number 52628-03-2 [4]

Molecular Formula C6H13O7P [4]

Molecular Weight 228.137 g/mol [4]

EINECS Number 258-053-2 [4]

Flash Point 97 °C [2]

Solubility in Water Fully miscible [2]

Density 1.034 g/cm³ at 20 °C [2]

Vapor Pressure 1.3 hPa at 68 °C [2]

Procedural Guidance for Proper Disposal
The following step-by-step instructions outline the operational plan for the safe disposal of 2-
Hydroxyethyl methacrylate phosphate.

1. Personal Protective Equipment (PPE) and Handling:

Before handling, ensure you are wearing appropriate personal protective equipment,

including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab

coat.[1][3]

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors or mists.[1][5]

Avoid all personal contact with the substance. Do not eat, drink, or smoke in the handling

area.[5]

2. Spill Management:

In the event of a spill, immediately clear the area of all personnel.

For small spills, absorb the material with an inert, non-combustible absorbent material such

as sand, earth, or vermiculite.[5]
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Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[5]

Do not allow the product to enter drains, sewers, or waterways.[2][6][7]

After cleanup, decontaminate the area and all protective equipment.

3. Waste Collection and Storage:

Collect waste 2-Hydroxyethyl methacrylate phosphate in its original container or a

designated, compatible, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) office.

Store the waste container in a cool, well-ventilated, and locked area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[1]

4. Final Disposal:

The disposal of 2-Hydroxyethyl methacrylate phosphate must be conducted through an

approved and licensed hazardous waste disposal contractor.[3][6]

Contact your institution's EHS department to arrange for the collection and disposal of the

chemical waste.

Provide the waste contractor with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

All disposal activities must be in strict accordance with local, regional, and national

regulations.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxyethyl
methacrylate phosphate.
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Start: Need to Dispose of
2-Hydroxyethyl Methacrylate Phosphate

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Handle in a Well-Ventilated Area
(Fume Hood)

Spill Occurs?

Step 2a: Contain and Absorb Spill
with Inert Material

Yes

Step 3: Collect Waste in a
Labeled, Compatible Container

No

Step 4: Store Waste Container Securely

Step 5: Contact Institutional EHS for Pickup

Step 6: Licensed Contractor Disposes
of Waste According to Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for 2-Hydroxyethyl Methacrylate Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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